Cas no 50549-20-7 (4-tert-butylpiperidin-2-one)

• Product Name: 4-tert-butylpiperidin-2-one
• CAS No: 50549-20-7
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 1567695
• PubChem ID: 14146873
• Update Time: 2025-04-21

4-tert-butylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 4-(1,1-dimethylethyl)-
• 4-tert-butylpiperidin-2-one
• Z1509149693
• DA-38959
• 50549-20-7
• EN300-157948
• SCHEMBL7027655
• AKOS033755031

• Inchi： 1S/C9H17NO/c1-9(2,3)7-4-5-10-8(11)6-7/h7H,4-6H2,1-3H3,(H,10,11)
• InChI Key： WCAYVLDBIHEGGQ-UHFFFAOYSA-N
• SMILES： O=C1CC(CCN1)C(C)(C)C

Computed Properties

• Exact Mass: 155.13111
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

4-tert-butylpiperidin-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones